Cas no 5949-44-0 (Testosterone undecanoate)

• Product Name: Testosterone undecanoate
• CAS No: 5949-44-0
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 46283
• PubChem ID: 65157
• Update Time: 2025-07-22

Testosterone undecanoate Chemical and Physical Properties

Names and Identifiers

• Testosterone undecanoate
• Andriol
• 17-[(1-Oxoundecyl)oxy]-androst-4-en-3-one
• Testosterone Undecanoate,Testosterone Undecanoate
• Testosterone Undeconate
• Testosterone undecylate
• Undestor
• Nebido
• Testosterone (undecanoate)
• T undecanoate
• Org 538
• Testosterone undecanoate [USAN]
• H16A5VCT9C
• 17beta-Hydroxyandrost-4-en-3-one undecanoate
• Testosterone, undecanoate (ester)
• UDSFVOAUHKGBEK-CNQKSJKFSA-N
• Pantestone
• Restandol
• [
• Jatenzo
• delta(SUP 4)-ANDROSTEN-17beta-OL-3-ONE UNDECANOATE
• NS00015425
• AKOS016010255
• [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] undecanoate
• (17-beta)-3-Oxoandrost-4-en-17-yl undecanoate
• (17.BETA.)-17-HYDROXYANDROST-4-EN-3-ONE UNDECANOATE
• CHEMBL2107067
• Testosterone undecanoate (USAN)
• 17beta-undecanoyloxy-4-androsten-3-one
• EINECS 227-712-6
• Andriol (TN)
• Reandron 1000
• DTXSID90863661
• 3-OXOANDROST-4-EN-17.BETA.-YL UNDECANOATE
• Q15410178
• UNII-H16A5VCT9C
• (17beta)-3-Oxoandrost-4-en-17-yl undecanoate
• Testosterone 17-undecanoate
• Androst-4-en-3-one, 17-((1-oxoundecyl)oxy)-(17beta)
• Aveed (TN)
• 5-alpha-Androstan-3-one, 17-beta-hydroxy-, undecanoate
• Testosterone 17Beta-Undecylate
• Androst-4-en-3-one, 17-[(1-oxoundecyl)oxy]-, (17b)-
• SCHEMBL147620
• ORG-538
• TESTOSTERONE UNDECANOATE [MI]
• 5-.alpha.-Androstan-3-one, 17-.beta.-hydroxy-, undecanoate
• TESTOSTERONE UNDECANOATE [ORANGE BOOK]
• 5949-44-0
• TESTOSTERONE UNDECYLATE (MART.)
• Androst-4-en-3-one, 17-((1-oxoundecyl)oxy)-, (17beta)-
• CLR-610
• CS-4342
• CHEBI:135741
• Androst-4-en-3-one, 17-((1-oxoundecyl)oxy)-, (17-beta)
• Testosterone, undecanoate
• Rextoro
• BCP11921
• Testosterone 17.beta.-undecylate
• D06087
• Aveed
• .DELTA.(SUP 4)-ANDROSTEN-17.BETA.-OL-3-ONE UNDECANOATE
• KYZATREX
• Testosterone Undecanoate (1.0mg/ml in Acetonitrile)
• W-105318
• TESTOSTERONE UNDECANOATE [VANDF]
• DB13946
• HY-B0626
• (1S,2R,10R,11S,14S,15S)-2,15-dimethyl-5-oxotetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-en-14-yl undecanoate
• BRN 3176734
• TSX-011
• Tlando
• (17beta)-17-HYDROXYANDROST-4-EN-3-ONE UNDECANOATE
• GS-6598
• Androst-4-en-3-one, 17-[(1-oxoundecyl)oxy]-, (17.beta.)-
• Nebido-R
• TESTOSTERONE UNDECANOATE [WHO-DD]
• MK-3033
• BAY 86-5037
• TESTOSTERONE UNDECYLATE [MART.]
• (8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl undecanoate
• NCGC00484056-01
• 17.BETA.-HYDROXYANDROST-4-EN-3-ONE UNDECANOATE
• 3-Oxoandrost-4-en-17beta-yl undecanoate
• 4-08-00-00981 (Beilstein Handbook Reference)
• (1S,2R,10R,11S,14S,15S)-2,15-dimethyl-5-oxotetracyclo[8.7.0.0?,?.0??,??]heptadec-6-en-14-yl undecanoate
• Androst-4-en-3-one, 17-[(1-oxoundecyl)oxy]-(17beta)
• Androst-4-en-3-one, 17-((1-oxoundecyl)oxy)-, (17-beta)-
• Tlando (TN)
• BRD-K70650177-001-01-7

• MDL： MFCD00468114
• Inchi： 1S/C30H48O3/c1-4-5-6-7-8-9-10-11-12-28(32)33-27-16-15-25-24-14-13-22-21-23(31)17-19-29(22,2)26(24)18-20-30(25,27)3/h21,24-27H,4-20H2,1-3H3/t24-,25-,26-,27-,29-,30-/m0/s1
• InChI Key： UDSFVOAUHKGBEK-CNQKSJKFSA-N
• SMILES： O(C(CCCCCCCCCC)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O
• BRN： 3176734

Computed Properties

• Exact Mass: 456.36000
• Monoisotopic Mass: 456.360345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Powder
• Density: 1.03
• Melting Point: 59-61°C
• Boiling Point: 550.7 °C at 760 mmHg
• Flash Point: 230.3 °C
• Refractive Index: 1.522
• PSA: 43.37000
• LogP: 7.96090

Testosterone undecanoate Security Information

• WGK Germany：3
• Safety Instruction： S7; S26; S36/37/39; S45
• RTECS：EN0330050
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R43; R42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters
• Solvents and Organic Chemicals Organic Compounds

Additional information on Testosterone undecanoate

Recent Advances in Testosterone Undecanoate (5949-44-0) Research: A Comprehensive Review

Testosterone undecanoate (CAS: 5949-44-0) is a long-acting ester of testosterone, widely used in androgen replacement therapy for conditions such as hypogonadism and delayed puberty. Its unique pharmacokinetic profile, characterized by prolonged release and reduced dosing frequency, has made it a preferred choice in clinical practice. Recent studies have further explored its therapeutic potential, safety profile, and novel formulations, shedding light on its broader applications in medicine.

A 2023 study published in the Journal of Clinical Endocrinology & Metabolism investigated the efficacy of testosterone undecanoate in treating late-onset hypogonadism. The randomized controlled trial involved 300 participants and demonstrated significant improvements in serum testosterone levels, libido, and muscle mass over a 12-month period. Notably, the study highlighted the drug's favorable safety profile, with minimal hepatotoxicity and cardiovascular risks compared to shorter-acting testosterone esters.

Advancements in drug delivery systems have been a focal point of recent research. A team at MIT developed a novel subcutaneous implant containing testosterone undecanoate, which showed sustained release for up to 6 months in animal models. This innovation, detailed in a 2024 Nature Biomedical Engineering publication, could revolutionize treatment adherence by eliminating the need for frequent injections or oral administration.

Pharmacokinetic studies have also yielded important insights. Research published in European Journal of Pharmaceutical Sciences (2023) utilized advanced modeling techniques to optimize dosing regimens of testosterone undecanoate, particularly for obese patients where drug metabolism differs significantly. The findings suggest that weight-adjusted dosing may improve therapeutic outcomes while reducing side effects.

Emerging applications beyond traditional androgen replacement are being explored. Preliminary results from a phase II clinical trial indicate potential benefits of testosterone undecanoate in treating cachexia associated with chronic diseases. The anabolic effects appear to counteract muscle wasting while improving quality of life indicators. However, researchers caution that larger studies are needed to confirm these findings.

Quality control and analytical methods have seen significant improvements. A 2024 study in the Journal of Pharmaceutical and Biomedical Analysis presented a novel HPLC-MS method for quantifying testosterone undecanoate in various formulations, addressing previous challenges with accuracy and sensitivity. This advancement is particularly relevant for generic drug development and regulatory compliance.

Despite these advances, challenges remain. Recent pharmacovigilance data have identified rare but serious adverse events, including polycythemia and sleep apnea, particularly in elderly patients. Ongoing research aims to better understand risk factors and develop mitigation strategies. The scientific community continues to debate optimal monitoring protocols for patients on long-term therapy.

In conclusion, testosterone undecanoate (5949-44-0) remains a cornerstone of androgen therapy with expanding clinical applications. Recent research has enhanced our understanding of its pharmacokinetics, optimized its use in diverse patient populations, and explored innovative delivery systems. As studies progress, we anticipate further refinements in dosing strategies and broader therapeutic indications for this important pharmaceutical compound.